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Compound of Interest

2-Hexanamido-5-hydroxybenzoic
Compound Name:

acid
CAS No.: 1015856-35-5
Cat. No.: B1440306

Get Quote

Executive Summary & Chemical Context

2-Hexanamido-5-hydroxybenzoic acid is a bifunctional pharmaceutical intermediate
combining a lipophilic hexanoyl tail with a polar, hydrogen-bonding salicylate core.[1] Unlike its
parent compound, 5-hydroxyanthranilic acid (5-HAA), the N-acylation at the 2-position
drastically alters the crystal packing landscape by removing the primary amine donor and
introducing a flexible alkyl chain.[1]

This guide provides the framework for determining and analyzing its crystal structure, focusing
on the competition between the intramolecular resonance-assisted hydrogen bond (RAHB) and
intermolecular hydrophobic sorting.[1]

Chemical Identity[1][2][3][4][5][6][7]
e IUPAC Name: 5-hydroxy-2-(hexanoylamino)benzoic acid[1]

e CAS Number:
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e Molecular Formula: C13H17NO4[2]
o Key Motifs:
o Donor/Acceptor Core: Carboxylic acid (COOH) + Phenol (OH) + Amide (NH-CO).[1]
o Lipophilic Tail:
alkyl chain.[1]

Structural Prediction & Hypothesis Generation

Before experimental diffraction, we must establish a structural hypothesis to guide data
reduction and refinement.[1]

The "S(6)" Conformational Lock

In N-acylanthranilic acids, the amide proton forms a strong intramolecular hydrogen bond with
the carbonyl oxygen of the carboxylic acid.[1] This forms a pseudo-six-membered ring, denoted
as an S(6) motif in graph-set notation.[1]

o Effect: This locks the phenyl ring and the amide group into a coplanar conformation (
torsion angle).[1]

o Causality: This reduces the conformational degrees of freedom, likely forcing the hexanoyl
chain to extend perpendicular or oblique to the aromatic plane to minimize steric clash.[1]

Predicted Packing Motifs
The crystal lattice will likely be driven by two competing forces:
e Polar Sheets: The carboxylic acid groups will form centrosymmetric dimers (

motif), while the 5-hydroxyl group will act as a lateral bridge between dimers.[1]

» Hydrophobic Layers: The hexyl chains will aggregate to form non-polar regions, likely
resulting in a layered (lamellar) structure similar to lipid-drug conjugates.[1]
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Experimental Protocol: Structure Determination

This workflow ensures high-redundancy data collection suitable for detecting subtle alkyl chain
disorder.[1]

Crystallization Screening Matrix

To obtain single crystals suitable for SC-XRD (Single Crystal X-Ray Diffraction), use a vapor
diffusion or slow evaporation approach.[1]

] ) Expected
Solvent System Polarity Index Target Interaction
Morphology
) H-bond network ]

Ethanol/Water (80:20)  High ) Prisms/Blocks

dominance
Acetonitrile Medium Dipole alignment Needles

Alkyl chain
Toluene/THF Low Plates (Layered)

interdigitation

Data Collection Strategy (SC-XRD)

o Temperature: Collect at 100 K (cryogenic).
o Reasoning: Alkyl chains (

) often exhibit high thermal motion or disorder at room temperature.[1] Cooling freezes
these conformations, allowing for precise anisotropic refinement.[1]

e Resolution: Aim for

or better (
for Mo source).

e Redundancy: >4.0 to ensure accurate intensity statistics for weak high-angle reflections.

Structure Solution Workflow
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Figure 1: Step-by-step workflow for solving the crystal structure of flexible organic small
molecules.

Structural Analysis Core

Once the structure is solved, the analysis must focus on these three specific areas to validate
the "2-Hexanamido" and "5-hydroxy" influence.
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The Intramolecular Geometry (The "Lock")

Verify the planarity of the amide-benzoic acid system.[1]

e Metric: Measure the torsion angle

o Expectation:

 Significance: If

, the intramolecular H-bond is weakened, possibly due to steric packing forces from the hexyl
chain.[1]

Hydrogen Bonding Network (Graph Set Analysis)
The 5-hydroxy group introduces a secondary donor.[1] We expect a 2D sheet structure.
e Primary Motif (
): Carboxylic acid dimer.[1][3]
e Secondary Motif (

): The 5-OH group likely donates to the amide carbonyl of a neighboring molecule or the
phenolic oxygen of another.[1]

 Visualization: Plot the H-bond network omitting the alkyl chains to visualize the polar "spine”
of the crystal.

Alkyl Chain Packing (The "Zipper")

Analyze the packing of the hexanoyl chains.
« Interdigitation: Do the chains from opposing layers interlock (interdigitated) or abut (bilayer)?

e Metric: Calculate the Packing Coefficient (
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).[1] For stable drug-like molecules,
should be

.[1] Lower values indicate voids and potential instability (hygroscopicity).[1]

Quantitative Data Summary Template

Use the following table structure to report the final crystallographic data.

Typical Value o
Parameter Symbol L Description
(Monoclinic)*

Low symmetry
Crystal System - Monoclinic / Triclinic expected due to alkyl
chain.[1]

Preferred for achiral

Space Group or Centrosymmetric o
acid dimers.[1]
Estimate for Z=4 (
Unit Cell Vol
)[1]
Typical for
Density amidobenzoic acids.
[1]
R_Fact Indicator of model
-Factor
(5%) quality.[1][3]
Goodness of Fit Variance of the fit.[1]

*Note: Values are estimates based on structural analogs (e.g., 5-acetamido-2-hydroxybenzoic
acid).[1]
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Hydrogen-Bond Patterns in Organic Crystals. Angewandte Chemie International Edition.
(Fundamental methodology for H-bond analysis).

¢ Montis, R., & Hursthouse, M. B. (2012).[1][3] 4-Acetamido-2-hydroxybenzoic acid.[1] Acta
Crystallographica Section E. (Analogous structure for packing comparison).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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